3-[1-(furan-2-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole

• IUPAC Name: 3-[1-(furan-2-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
• InChI: InChI=1S/C21H18N2O3/c1-14-8-10-15(11-9-14)21-20(16-5-2-3-6-18(16)22-21)17(13-23(24)25)19-7-4-12-26-19/h2-12,17,22H,13H2,1H3
• InChI Key: PFYOYTNZIIHWRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C(C[N+](=O)[O-])C4=CC=CO4
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

The compound “3-[1-(furan-2-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole” is a complex organic molecule. It has a molecular weight of 332.36. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C20H16N2O3/c23-22(24)13-16(18-11-6-12-25-18)19-15-9-4-5-10-17(15)21-20(19)14-7-2-1-3-8-14/h1-12,16,21H,13H2. This code provides a detailed description of the molecule’s structure.

Scientific Research Applications

Indole Derivatives in Scientific Research

Indole derivatives have garnered attention for their versatile applications in organic synthesis, pharmacology, and materials science. One notable review on indole synthesis outlines the classification of all indole syntheses, emphasizing the compound's foundational role in organic chemistry and its applicability in creating novel organic compounds with potential therapeutic uses (Taber & Tirunahari, 2011). Additionally, indole and its derivatives, including those with furan substitutions, are pivotal in drug discovery due to their bioactive properties, offering a scaffold for developing new medications with antiviral, antimicrobial, and anticancer activities (Ali et al., 2013).

Furan Derivatives in Scientific Research

Furan derivatives are integral to medicinal chemistry, acting as key components in the synthesis of bioactive molecules. They play a significant role in drug design due to their presence in a wide range of therapeutic agents. A review on furanyl-substituted nucleobases and nucleosides illustrates the importance of furan derivatives in developing compounds with antiviral, antitumor, and other pharmacological activities (Ostrowski, 2022). Furthermore, furan fatty acids, a class of compounds related to furan derivatives, have been studied for their health benefits and potential therapeutic applications, underscoring the diverse utility of furan-related compounds in health and disease research (Xu et al., 2017).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Target of Action

The compound “3-[1-(furan-2-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole” is an indole derivative. Indole derivatives are known to bind with high affinity to multiple receptors , which could make them useful in developing new therapeutic agents.

Biochemical Pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

The diverse biological activities of indole derivatives suggest that they could have a wide range of effects at the molecular and cellular level .